Cas no 637-50-3 (β-Methylstyrene (Mixture of Cis-Trans isomers))

• Product Name: β-Methylstyrene (Mixture of Cis-Trans isomers)
• CAS No: 637-50-3
• MF: C₉H₁₀
• MW: 118.175702571869
• MDL: MFCD00009280
• CID: 504984
• PubChem ID: 87574679
• Update Time: 2025-05-23

β-Methylstyrene (Mixture of Cis-Trans isomers) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-propen-1-yl-
• beta-Methylstyrene (cis- and trans- mixture)(stabilized with TBC)
• β-Methylstyrene
• β-Methylstyrene (Mixture of Cis-Trans isomers)
• Propenylbenzene
• 1-Phenyl-1-propene
• 1-Phenylpropene
• 1-Propene, 1-phenyl-
• 1-Propenylbenzene
• Benzene, propenyl-
• beta-Methylstyrene (stabilized with TBC)
• Isoallylbenzene
• -Methylstyrene
• -Methylstyrol
• NSC 65591
• 1-Phenyl-1-propene (cis- and trans- mixture) (stabilized with TBC)
• 1-Propenylbenzene (cis- and trans- mixture) (stabilized with TBC)
• trans-beta-Methylstyrene
• beta-Methylstyrene
• trans-1-Phenyl-1-propene
• trans-Propenylbenzene
• Benzene, 1-propenyl-
• trans-1-Propenylbenzene
• Propenylbenzene-trans
• trans-1-Phenylpropene
• Propenyl benzene
• beta-Methylstyrol
• (E)-1-Phenylpropene
• benzene, (1E)-1-propenyl-
• (E)-beta-Methylstyrene
• (E)-1-Propenylbenzene
• BETA-METHYL STYRENE
• .beta.-Methylstyrol
• .bet
• NS00076511
• 3-methylvinylbenzene
• (Z)-prop-1-enylbenzene
• Q22133386
• FT-0623936
• SY103907
• P0495
• methyl-styrene
• MFCD00009280
• 1-Propen-1-ylbenzene
• FT-0676443
• A5S9N1785O
• trans-.beta.-Methylstyrene
• 873-66-5
• UNII-A5S9N1785O
• Styrene, (E)-
• NSC73958
• EINECS 212-848-0
• benzene-trans-propenyl
• METHYLSTYRENE, TRANS-.BETA.-
• [(E)-prop-1-enyl]benzene
• DTXSID101026543
• trans-
• .BETA.-METHYLSTYRENE, TRANS-
• ?-Methylstyrene (stabilized with TBC)
• CS-0069845
• A-Methylstyrene
• H10852
• (E)-Prop-1-en-1-ylbenzene
• trans-beta-Methylstyrene, 99%
• 637-50-3
• (1E)-prop-1-en-1-ylbenzene
• AKOS025311179
• Benzene, 1-propenyl-, (E)-
• 9367GUB59O
• trans-Propenyl benzene
• Q2020228
• BRN 1679279
• BENZENE, PROPENYL-, (E)-
• NSC 73958
• CHEMBL506013
• .omega.-Methylstyrene
• UNII-9367GUB59O
• NSC-65591
• HSDB 6504
• beta-trans-methylstyrene
• Styrene, .beta.-methyl-, (E)-
• .beta.-Methylstyrene
• trans-b-Methylstyrene (Stabilized with 3,5-di-tert-butylcatechol)
• 10.14272/QROGIFZRVHSFLM-QHHAFSJGSA-N.1
• InChI=1/C9H10/c1-2-6-9-7-4-3-5-8-9/h2-8H,1H3/b6-2
• EINECS 211-287-9
• BRN 1361672
• WLN: 2U1R
• CS-15941
• [(E)-prop-1-enyl]-benzene
• Prop-1-en-1-ylbenzene
• beta-Methylstyrene (racemic)
• a-methylstyrol
• Styrene, beta-methyl-, (E)-
• trans-phenylpropene
• AKOS015840399
• trans- beta -Methylstyrene
• F0001-2173
• NSC65591
• 3-05-00-01185 (Beilstein Handbook Reference)
• CHEBI:229144
• M1175
• NSC-73958
• 1-Phenyl-1-propene, trans-
• doi:10.14272/QROGIFZRVHSFLM-QHHAFSJGSA-N.1
• beta-Methylstyrene, trans-
• Benzene, propenyl- (VAN)
• 4-05-00-01359 (Beilstein Handbook Reference)
• ss-methylstyrene
• NS00035545
• (E)-1-Phenyl-1-propene

• MDL： MFCD00009280
• Inchi： 1S/C9H10/c1-2-6-9-7-4-3-5-8-9/h2-8H,1H3
• InChI Key： QROGIFZRVHSFLM-UHFFFAOYSA-N
• SMILES： C1(C=CC)C=CC=CC=1

Computed Properties

• Exact Mass: 118.0783
• Monoisotopic Mass: 118.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Clear liquid.
• Density: 0.911 g/mL at 25 °C(lit.)
• Melting Point: -27.1°C
• Boiling Point: 177°C(lit.)
• Flash Point: 127 °F
• Refractive Index: n20/D 1.550(lit.)
• PSA: 0
• LogP: 2.71970
• Solubility: Not determined

β-Methylstyrene (Mixture of Cis-Trans isomers) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H303
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2618 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-37/38-41-43-51/53-65
• Safety Instruction： 16-26-36/37/39-61-62
• RTECS：DA8400000
• Hazardous Material Identification：
• HazardClass：IRRITANT, LACHRYMATOR, FLAMMABLE
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on β-Methylstyrene (Mixture of Cis-Trans isomers)

β-Methylstyrene (Mixture of Cis-Trans Isomers) - A Comprehensive Overview

β-Methylstyrene, also known as 1-methylvinylbenzene, is a versatile organic compound with the CAS number 637-50-3. This compound exists as a mixture of cis and trans isomers, making it a valuable material in various chemical applications. The structure of β-Methylstyrene consists of a benzene ring attached to a vinyl group with a methyl substituent, which contributes to its unique chemical properties and reactivity.

The β-Methylstyrene molecule exhibits distinct physical and chemical properties due to the presence of the vinyl group and the methyl substituent. Its molecular formula is C8H10, and it has a molecular weight of 106.16 g/mol. The compound is typically a colorless liquid with a characteristic aromatic odor. The cis-trans isomerism in β-Methylstyrene arises from the restricted rotation around the double bond, leading to two distinct geometric isomers: cis-β-Methylstyrene and trans-β-Methylstyrene.

Recent studies have highlighted the importance of β-Methylstyrene in polymer chemistry. It serves as a monomer for the synthesis of various polymers, including styrenic copolymers and block copolymers. These polymers find applications in packaging materials, automotive components, and electronic devices due to their excellent mechanical properties and thermal stability. The cis-trans mixture of β-Methylstyrene allows for controlled polymerization, enabling the production of materials with tailored properties.

In addition to its role in polymer synthesis, β-Methylstyrene has been explored for its potential in organic synthesis reactions. The compound can undergo various transformations, such as alkylation, arylation, and coupling reactions, making it a valuable intermediate in the synthesis of complex organic molecules. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions.

The cis-trans mixture of β-Methylstyrene also exhibits interesting optical properties due to the geometric isomerism. This property has led to its use in chiral recognition studies and enantioselective catalysis. Researchers have demonstrated that the cis isomer can act as a chiral inducer in certain catalytic systems, opening new avenues for asymmetric synthesis.

From an environmental perspective, β-Methylstyrene has been studied for its biodegradability and environmental impact. Recent research indicates that under aerobic conditions, β-Methylstyrene undergoes microbial degradation, reducing its persistence in the environment. This information is crucial for assessing its safety in industrial applications and waste management processes.

In conclusion, β-Methylstyrene (mixture of cis-trans isomers) is a multifaceted compound with significant applications in polymer chemistry, organic synthesis, and material science. Its unique properties and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and material characterization techniques unfold, β-Methylstyrene is poised to play an even more prominent role in shaping future technologies.